Cas no 154258-88-5 (3-(2,6-Difluorophenyl)pyrazole)

• Product Name: 3-(2,6-Difluorophenyl)pyrazole
• CAS No: 154258-88-5
• MF: C₉H₆F₂N₂
• MW: 180.154148578644
• MDL: MFCD03094571
• CID: 1068516
• PubChem ID: 2774218
• Update Time: 2025-10-31

3-(2,6-Difluorophenyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Difluorophenyl)-1H-pyrazole
• 1-(2,6-dichloro-phenyl)-1,3-dihydro-imidazole-2-thione
• 3-(2,6-Dichlorphenyl)-2-mercaptoimidazol
• 3-(2,6-difluorophenyl)pyrazole
• AC1MBNX6
• HMS2886D09
• NSC321506
• RJC00035
• F16127
• 154258-88-5
• 5-(2,6-difluorophenyl)-1H-pyrazole
• AKOS009159068
• MUPUQMOVAHTSLN-UHFFFAOYSA-N
• 3-(2,6-difluorophenyl)-pyrazole
• PS-6970
• MFCD03094571
• SCHEMBL3848065
• CS-0212073
• 3-(2,6-Difluorophenyl)pyrazole

• MDL： MFCD03094571
• Inchi： 1S/C9H6F2N2/c10-6-2-1-3-7(11)9(6)8-4-5-12-13-8/h1-5H,(H,12,13)
• InChI Key： MUPUQMOVAHTSLN-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1=CC=NN1)F

Computed Properties

• Exact Mass: 180.04990452g/mol
• Monoisotopic Mass: 180.04990452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2,6-Difluorophenyl)pyrazole

Introduction to 3-(2,6-Difluorophenyl)pyrazole (CAS No. 154258-88-5)

3-(2,6-Difluorophenyl)pyrazole, identified by its Chemical Abstracts Service (CAS) number 154258-88-5, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, which is renowned for its broad spectrum of biological activities and utility in drug development. The presence of fluorine atoms at the 2 and 6 positions of the phenyl ring introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 3-(2,6-Difluorophenyl)pyrazole combines the pyrazole core with a difluorophenyl group, which is known to enhance metabolic stability and binding affinity in drug candidates. This combination has been strategically explored in recent years to develop compounds with improved pharmacokinetic profiles. The fluorine atoms not only contribute to lipophilicity but also modulate the interactions with biological targets, thereby influencing the overall efficacy and selectivity of potential therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated pyrazoles due to their demonstrated potential in various therapeutic areas. For instance, studies have highlighted the role of such compounds in inhibiting kinases, which are key enzymes involved in cancer signaling pathways. The electron-withdrawing nature of fluorine atoms in 3-(2,6-Difluorophenyl)pyrazole can enhance the binding affinity to protein targets, making it an attractive candidate for further optimization.

One of the most compelling aspects of 3-(2,6-Difluorophenyl)pyrazole is its versatility as a building block for medicinal chemistry. Researchers have leveraged this scaffold to design molecules with diverse biological activities. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of enzymes implicated in inflammatory diseases. The ability to fine-tune the properties of these compounds by modifying other parts of their structure allows for the development of highly specific and potent drug candidates.

The synthesis of 3-(2,6-Difluorophenyl)pyrazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound is suitable for further biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods play a crucial role in constructing the desired molecular framework efficiently.

Recent advancements in computational chemistry have also facilitated the design and optimization of 3-(2,6-Difluorophenyl)pyrazole derivatives. Molecular modeling studies have provided insights into how structural modifications can influence biological activity. These simulations have helped researchers predict binding modes and optimize lead compounds before experimental synthesis, significantly reducing the time and cost associated with drug discovery.

The pharmacological profile of 3-(2,6-Difluorophenyl)pyrazole has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits moderate solubility in aqueous solutions, which is advantageous for formulation development. Additionally, its stability under various storage conditions makes it a practical candidate for further clinical investigation.

In conclusion, 3-(2,6-Difluorophenyl)pyrazole (CAS No. 154258-88-5) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features and demonstrated biological activity make it a valuable asset in pharmaceutical research. As our understanding of fluorinated heterocycles continues to evolve, compounds like this are expected to play an increasingly important role in addressing unmet medical needs.